Cas no 24707-06-0 (1,4-Benzenedicarboxylic acid, bis(4-fluorophenyl) ester)
24707-06-0 structure
Product Name:1,4-Benzenedicarboxylic acid, bis(4-fluorophenyl) ester
CAS No:24707-06-0
MF:C20H12F2O4
MW:354.303692817688
CID:1418010
PubChem ID:71357899
Update Time:2025-04-20
1,4-Benzenedicarboxylic acid, bis(4-fluorophenyl) ester Chemical and Physical Properties
Names and Identifiers
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- 1,4-Benzenedicarboxylic acid, bis(4-fluorophenyl) ester
- bis(4-fluorophenyl) benzene-1,4-dicarboxylate
- 24707-06-0
- DTXSID50781938
-
- Inchi: 1S/C20H12F2O4/c21-15-5-9-17(10-6-15)25-19(23)13-1-2-14(4-3-13)20(24)26-18-11-7-16(22)8-12-18/h1-12H
- InChI Key: RNERALDJUMUWSW-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)OC(C1C=CC(C(=O)OC2C=CC(=CC=2)F)=CC=1)=O
Computed Properties
- Exact Mass: 354.07036
- Monoisotopic Mass: 354.07036518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
1,4-Benzenedicarboxylic acid, bis(4-fluorophenyl) ester Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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